Cas no 89994-83-2 (1H-Imidazole-2,4-dicarboxamide, 5-amino-)
89994-83-2 structure
Product Name:1H-Imidazole-2,4-dicarboxamide, 5-amino-
CAS No:89994-83-2
MF:C5H7N5O2
MW:169.141379594803
CID:583833
PubChem ID:67076405
Update Time:2025-04-19
1H-Imidazole-2,4-dicarboxamide, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,4-dicarboxamide, 5-amino-
- 4-amino-1H-imidazole-2,5-dicarboxamide
- DTXSID90736381
- SCHEMBL1560677
- 89994-83-2
-
- Inchi: 1S/C5H7N5O2/c6-2-1(3(7)11)9-5(10-2)4(8)12/h6H2,(H2,7,11)(H2,8,12)(H,9,10)
- InChI Key: XTHDESSJNPYOEN-UHFFFAOYSA-N
- SMILES: O=C(C1=C(N)N=C(C(N)=O)N1)N
Computed Properties
- Exact Mass: 169.05997448g/mol
- Monoisotopic Mass: 169.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 141Ų
1H-Imidazole-2,4-dicarboxamide, 5-amino- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
89994-83-2 (1H-Imidazole-2,4-dicarboxamide, 5-amino-) Related Products
- 360-97-4(5-amino-1H-imidazole-4-carboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk